Cas no 1159983-47-7 (2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid)

• Product Name: 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid
• CAS No: 1159983-47-7
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• MDL: MFCD11215377
• CID: 3159712
• PubChem ID: 45602092
• Update Time: 2025-06-07

2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid
• HGCQBESVKCIVOY-UHFFFAOYSA-M
• 1159983-47-7
• 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid
• STK510274
• [1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid
• AKOS005169145
• CS-0271876
• EN300-92469
• 2-(1-(2,2,2-Trifluoroethyl)piperidin-4-yl)acetic acid
• F8881-4438
• 2-(1-(2,2,2-Trifluoroethyl)piperidin-4-yl)aceticacid

• MDL： MFCD11215377
• Inchi： 1S/C9H14F3NO2/c10-9(11,12)6-13-3-1-7(2-4-13)5-8(14)15/h7H,1-6H2,(H,14,15)
• InChI Key： HGCQBESVKCIVOY-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(CC(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 225.09766318Da
• Monoisotopic Mass: 225.09766318Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid

Professional Introduction to 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic Acid (CAS No. 1159983-47-7)

2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid, identified by its CAS number 1159983-47-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of a trifluoroethyl group and a piperidine moiety in its backbone suggests unique physicochemical properties that may contribute to its biological activity.

The piperidin-4-yl substituent is a common pharmacophore in drug design, known for its ability to enhance solubility and metabolic stability. Piperidine derivatives have been widely explored in the pharmaceutical industry, with several successful drugs featuring this scaffold. The incorporation of a trifluoroethyl group further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced bioavailability and metabolic resistance. The trifluoroethyl group, in particular, has been shown to improve lipophilicity and reduce susceptibility to enzymatic degradation. This makes 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid a promising candidate for further investigation in drug discovery.

The compound's structure also suggests potential applications in the field of central nervous system (CNS) drugs. Piperidine derivatives have been implicated in the treatment of neurological disorders due to their ability to cross the blood-brain barrier. Additionally, the trifluoroethyl group may enhance penetration through this barrier, making it an attractive moiety for CNS-targeted therapies.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The electron-withdrawing nature of fluorine atoms can increase the binding affinity of small molecules to their targets. This has led to the development of several fluorinated anticancer agents that exhibit improved efficacy compared to their non-fluorinated counterparts. Given these findings, 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid may have potential applications in cancer therapy.

The synthesis of 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions and protection-deprotection strategies to handle the reactive functional groups present in the molecule. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may be employed to improve efficiency and scalability.

In conclusion, 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid (CAS No. 1159983-47-7) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation in drug discovery, particularly in the areas of CNS disorders and oncology. As our understanding of fluorinated compounds continues to grow, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.